Cas no 5610-40-2 ((-)-Securinine)

• Product Name: (-)-Securinine
• CAS No: 5610-40-2
• MF: C₁₃H₁₅NO₂
• MW: 217.2637
• MDL: MFCD00867422
• CID: 376791
• PubChem ID: 442872
• Update Time: 2024-10-28

(-)-Securinine Chemical and Physical Properties

Names and Identifiers

• securinine
• SECURAN-11-ONE
• (-)-securinin
• securinan-11-one
• securinin
• Securinan-11-on
• SECURININE(RG)
• (2β,7S,9S)-Securinan-11-one
• 8H-6,11b-Methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one,9,10,11,11a-tetrahydro-, (6S,11aR,11b...
• 8H-6,11b-Methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one,9,10,11,11a-tetrahydro-, (6S,11aR,11bS)-
• 1,2,3,4,10,10a-Hexahydro-10-hydroxy
• Securan one
• TNP00256
• NE56622
• (1S,2R,8R)-14-Oxa-7-azatetracyclo[6.6.1.0^{1,11}.0^{2,7}]pentadeca-9,11-dien-13-one
• (-)-Securinine
• Securinine, (-)-
• G4VS580P5E
• Virosecurinine
• Viroallosecurinine
• Securinina
• Securininum
• Securinine [INN]
• Securininum [INN-Latin]
• Se
• 2-Oxo-2,6,9,10,11,11a-hexahydro-8H-6,11b-methanofuro(2,3-c)pyrido(1,2-a)azepin
• CAS-5610-40-2
• UPCMLD-DP039:001
• (6S,11aR,11bS)-9,10,11,11a-Tetrahydro-8H-6,11b-methanofuro[2,3-c]-pyrido[1,2-a]azepin-2(6H)-one
• DTXSID7045944
• BRD-K49071277-001-02-1
• (1S,2R,8S)-14-oxa-7-azatetracyclo[6.6.1.01,11.02,7]pentadeca-9,11-dien-13-one
• NSC-758972
• Securinine, >=98% (HPLC)
• NCGC00017322-05
• UPCMLD-DP039
• l-Securinine
• NCGC00142506-03
• (a?-Securinine
• NSC 107414
• REL-(6R,11AS,11BR)-9,10,11,11A-TETRAHYDRO-8H-6,11B-METHANOFURO[2,3-C]PYRIDO[1,2-A]AZEPIN-2(6H)-ONE
• SPECTRUM1505334
• rac-(1S,2R,8S)-14-oxa-7-azatetracyclo[6.6.1.0~1,11~.0~2,7~]pentadeca-9,11-dien-13-one
• rel-(6S,11AR,11bS)-6,8,9,10,11,11a-hexahydro-2H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2-one
• NSC107413
• SBI-0207079.P001
• DTXCID5025944
• NSC 107413
• AKOS000265560
• NCGC00017322-04
• CHEBI:9079
• Spectrum2_000669
• MFCD03225476
• SCHEMBL892754
• Spectrum3_001977
• HMS1922D22
• 6,10-METHANOPYRIDO(1,2-A)AZEPINE-gamma9(6H),alpha-ACETIC ACID,1,2,3,4,10,10A-HEXAHYDRO-10-HYDROXY-, gamma-LACTONE
• (6S,11aR,11bS)-9,10,11,11a-Tetrahydro-8H-6,11b-methanofuro(2,3-c)pyrido(1,2-a)azepin-2(6H)-one
• CCG-40031
• SPBio_000737
• SMR000542846
• NCGC00142506-01
• SECURININE [MI]
• HY-N2079
• (1S,2R,8S)-14-oxa-7-azatetracyclo[6.6.1.0^{1,11}.0^{2,7}]pentadeca-9,11-dien-13-one
• 6,10-METHANOPYRIDO(1,2-A)AZEPINE-.GAMMA.9(6H),.ALPHA.-ACETIC ACID,1,2,3,4,10,10A-HEXAHYDRO-10-HYDROXY-, .GAMMA.-LACTONE
• 5610-40-2
• NCGC00095172-01
• BSPBio_003577
• NCGC00017322-02
• MLS006011461
• (6S,11aR,11bS)-9,10,11,11a-Tetrahydro-8H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one
• UNII-G4VS580P5E
• Tox21_111468
• S9249
• BRD-K49071277-001-03-9
• SECURININE [WHO-DD]
• (1S,8S,14R)-2-oxa-9-azatetracyclo[6.6.1.0<1,5>.0<9,14>]pentadeca-4,6-dien-3-on e
• Q4413415
• HMS3886H20
• KBio3_002957
• NCGC00142506-04
• AB00643342_02
• NSC-107413
• CHEMBL303062
• EN300-19767685
• BS-17623
• NCGC00017322-03
• Securinina [INN-Spanish]
• Pharmakon1600-01505334
• NSC758972
• CS-0018584
• MLSMR
• DB-179323
• 1857-30-3
• 8H-6,11b-methanofuro[2,3-c]pyrido[1,2-a]azepin-2(6H)-one, 9,10,11,11a-tetrahydro-, (6S,11aR,11bS)-
• STK256368
• BRD-K49071277-001-04-7
• ALBB-020907
• Securinine?

• MDL： MFCD00867422
• Inchi： 1S/C13H15NO2/c15-12-7-9-4-5-10-8-13(9,16-12)11-3-1-2-6-14(10)11/h4-5,7,10-11H,1-3,6,8H2/t10-,11-,13+/m1/s1
• InChI Key： SWZMSZQQJRKFBP-WZRBSPASSA-N
• SMILES： O1C(C([H])=C2C([H])=C([H])[C@]3([H])C([H])([H])[C@]12[C@@]1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])N13)=O

Computed Properties

• Exact Mass: 217.11000
• Monoisotopic Mass: 217.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.5
• Molecular Weight: 217.26

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.30±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 146 ºC
• Boiling Point: 357.82°C (rough estimate)
• Flash Point: 197 ºC
• Refractive Index: 1.5300 (estimate)
• Solubility: Soluble (100 g/l) (25 º C),
• PSA: 29.54000
• LogP: 1.34290
• Specific Rotation: D20 -1042° (c = 1 in alc)

(-)-Securinine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 23/24/25-22
• Safety Instruction： 36/37/39-45
• RTECS：VS4115000
• Hazardous Material Identification：
• Risk Phrases：R23/24/25
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines Indolizidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indolizidines